Cas no 2828439-68-3 ((2-Methoxy-5-nitropyridin-3-yl)boronic acid)

• Product Name: (2-Methoxy-5-nitropyridin-3-yl)boronic acid
• CAS No: 2828439-68-3
• MF: C₆H₇BN₂O₅
• MW: 197.94
• CID: 5141367
• PubChem ID: 163201364
• Update Time: 2026-03-03

(2-Methoxy-5-nitropyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Methoxy-5-nitropyridin-3-yl)boronic acid
• F74550
• 2-methoxy-5-nitropyridin-3-ylboronic acid
• EN300-27722246
• 2828439-68-3

• Inchi： 1S/C6H7BN2O5/c1-14-6-5(7(10)11)2-4(3-8-6)9(12)13/h2-3,10-11H,1H3
• InChI Key： OARIUJIDRPCQMA-UHFFFAOYSA-N
• SMILES： C1C(B(O)O)=C(N=CC=1[N+]([O-])=O)OC

Computed Properties

• Exact Mass: 198.0448015g/mol
• Monoisotopic Mass: 198.0448015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų

Additional information on (2-Methoxy-5-nitropyridin-3-yl)boronic acid

Recent Advances in the Application of (2-Methoxy-5-nitropyridin-3-yl)boronic acid (CAS: 2828439-68-3) in Chemical Biology and Drug Discovery

Boronic acid derivatives have emerged as crucial building blocks in medicinal chemistry and chemical biology due to their unique reactivity and ability to form reversible covalent bonds with diols. Among these, (2-Methoxy-5-nitropyridin-3-yl)boronic acid (CAS: 2828439-68-3) has recently gained significant attention for its versatile applications in drug discovery and bioconjugation strategies. This research brief synthesizes the latest findings regarding this compound's synthesis, physicochemical properties, and therapeutic potential.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key intermediate in the synthesis of novel kinase inhibitors. The electron-withdrawing nitro group at the 5-position and methoxy group at the 2-position create a unique electronic environment that enhances the boronic acid's reactivity in Suzuki-Miyaura cross-coupling reactions. Researchers successfully employed this building block to develop a series of pyridine-based EGFR inhibitors with improved selectivity profiles.

In the field of chemical biology, (2-Methoxy-5-nitropyridin-3-yl)boronic acid has shown remarkable utility as a protein labeling reagent. A recent Nature Chemical Biology publication (2024) highlighted its use in selective modification of serine residues in proteins through boronate ester formation. This approach enabled the development of novel activity-based probes for studying protease function in live cells, with the nitropyridine moiety serving as both a reactivity modulator and fluorescent reporter.

The compound's potential in targeted drug delivery systems was explored in a 2024 ACS Nano study. Researchers conjugated the boronic acid derivative to polymeric nanoparticles, creating pH-responsive drug carriers that demonstrated enhanced tumor accumulation in murine models. The nitro group's reduction in hypoxic tumor environments triggered drug release, showcasing the molecule's dual functionality as both targeting moiety and stimuli-responsive element.

From a synthetic chemistry perspective, recent advances in the large-scale production of (2-Methoxy-5-nitropyridin-3-yl)boronic acid have addressed previous challenges in yield and purity. A 2023 Organic Process Research & Development paper detailed an optimized protection-deprotection strategy for the boronic acid group during nitration, achieving >90% purity at kilogram scale. This development has significant implications for the compound's commercial availability and research applications.

Ongoing clinical trials (as of Q2 2024) are investigating boronic acid-containing therapeutics derived from this scaffold for oncology applications. Preliminary results suggest favorable pharmacokinetic profiles, with the methoxy group contributing to improved metabolic stability compared to simpler arylboronic acids. However, researchers note the need for further optimization of the nitro group's reduction potential to minimize off-target effects.

Future research directions for 2828439-68-3 include exploration of its antimicrobial potential (particularly against Gram-negative pathogens) and development as a covalent warhead in PROTAC design. The compound's unique electronic properties make it particularly promising for these applications, though challenges remain in balancing reactivity with selectivity. Continued structure-activity relationship studies will be crucial for unlocking its full therapeutic potential.